Cas no 2227804-95-5 ((2S)-2-(5-fluoro-2-methylphenyl)oxirane)

• Product Name: (2S)-2-(5-fluoro-2-methylphenyl)oxirane
• CAS No: 2227804-95-5
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 5943293
• PubChem ID: 165617850
• Update Time: 2025-05-23

(2S)-2-(5-fluoro-2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(5-fluoro-2-methylphenyl)oxirane
• 2227804-95-5
• EN300-1808586

• Inchi： 1S/C9H9FO/c1-6-2-3-7(10)4-8(6)9-5-11-9/h2-4,9H,5H2,1H3/t9-/m1/s1
• InChI Key： FHPORINRFLWUQG-SECBINFHSA-N
• SMILES： FC1C=CC(C)=C(C=1)[C@H]1CO1

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(5-fluoro-2-methylphenyl)oxirane

Comprehensive Overview of (2S)-2-(5-fluoro-2-methylphenyl)oxirane (CAS No. 2227804-95-5): Properties, Applications, and Industry Insights

The compound (2S)-2-(5-fluoro-2-methylphenyl)oxirane (CAS No. 2227804-95-5) is a chiral epoxide derivative that has garnered significant attention in pharmaceutical and fine chemical research. Its unique structural features, including the fluoro and methyl substituents on the aromatic ring, make it a valuable intermediate for synthesizing bioactive molecules. With the growing demand for enantiopure compounds in drug development, this oxirane derivative stands out due to its potential applications in asymmetric synthesis and medicinal chemistry.

Recent trends in the chemical industry highlight a surge in interest toward fluorinated compounds, driven by their enhanced metabolic stability and bioavailability. (2S)-2-(5-fluoro-2-methylphenyl)oxirane aligns with this trend, as the 5-fluoro moiety contributes to its reactivity and selectivity in nucleophilic ring-opening reactions. Researchers are particularly intrigued by its role in constructing chiral building blocks for APIs (Active Pharmaceutical Ingredients), a topic frequently searched in academic and industrial databases.

From a synthetic perspective, the epoxide ring in 2227804-95-5 offers versatile reactivity, enabling transformations into diols, amino alcohols, and other functional groups. This flexibility is crucial for designing targeted therapeutics, a hot topic in precision medicine. The compound’s (2S) configuration further enhances its utility in producing optically active molecules, addressing the pharmaceutical industry’s need for enantioselective synthesis.

Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike traditional reagents, (2S)-2-(5-fluoro-2-methylphenyl)oxirane is designed to minimize waste generation, aligning with green chemistry principles. This aspect resonates with sustainability-focused searches, such as "eco-friendly chiral synthons" or "green synthesis of fluorinated intermediates."

In summary, CAS No. 2227804-95-5 represents a convergence of innovation in fluorine chemistry, asymmetric synthesis, and sustainable practices. Its applications span drug discovery, agrochemicals, and materials science, making it a compound of enduring relevance in modern research.